Cas no 1447216-91-2 ((2-chloro-5-fluoropyrimidin-4-yl)(3-nitrophenyl)methanone)

• Product Name: (2-chloro-5-fluoropyrimidin-4-yl)(3-nitrophenyl)methanone
• CAS No: 1447216-91-2
• MF: C₁₁H₅ClFN₃O₃
• MW: 281.627104520798
• MDL: MFCD28129881
• CID: 2133013
• Update Time: 2025-11-02

(2-chloro-5-fluoropyrimidin-4-yl)(3-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-?chloro-?5-?fluoro-?4-?pyrimidinyl)?(3-?nitrophenyl)?Methanone
• CID 89690320
• (2-chloro-5-fluoropyrimidin-4-yl)(3-nitrophenyl)methanone
• Methanone, (2-chloro-5-fluoro-4-pyrimidinyl)(3-nitrophenyl)-

• MDL： MFCD28129881
• Inchi： 1S/C11H5ClFN3O3/c12-11-14-5-8(13)9(15-11)10(17)6-2-1-3-7(4-6)16(18)19/h1-5H
• InChI Key： DSDJDBUQCCWSJY-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C(C2C=CC=C(C=2)[N+](=O)[O-])=O)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 366
• Topological Polar Surface Area: 88.7

Experimental Properties

• Density: 1.547±0.06 g/cm3(Predicted)
• Boiling Point: 517.8±45.0 °C(Predicted)
• pka: -5.59±0.29(Predicted)

Additional information on (2-chloro-5-fluoropyrimidin-4-yl)(3-nitrophenyl)methanone

Recent Advances in the Study of (2-chloro-5-fluoropyrimidin-4-yl)(3-nitrophenyl)methanone (CAS: 1447216-91-2)

In recent years, (2-chloro-5-fluoropyrimidin-4-yl)(3-nitrophenyl)methanone (CAS: 1447216-91-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine and nitrophenyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The unique structural features of this molecule, including the chloro-fluoropyrimidine core and the nitro-substituted phenyl ring, contribute to its diverse biological activities and make it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of (2-chloro-5-fluoropyrimidin-4-yl)(3-nitrophenyl)methanone. One key area of investigation has been its role as a precursor or intermediate in the synthesis of more complex pharmacologically active compounds. Researchers have demonstrated that this compound can serve as a versatile building block for the development of novel kinase inhibitors, particularly those targeting protein kinases involved in cancer progression and inflammatory diseases. The presence of both electron-withdrawing (chloro, fluoro, and nitro) and electron-donating groups in its structure allows for diverse chemical modifications, enabling the fine-tuning of biological activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of derivatives based on (2-chloro-5-fluoropyrimidin-4-yl)(3-nitrophenyl)methanone. The research team systematically modified various positions of the molecule and evaluated the resulting compounds for their inhibitory activity against a panel of kinases. Their findings revealed that specific substitutions at the 2-chloro and 5-fluoro positions significantly influenced the selectivity profile of the compounds, with some derivatives showing potent and selective inhibition of certain cancer-related kinases while sparing others. This work provides valuable insights for the rational design of more selective kinase inhibitors using this scaffold.

Another important development involves the application of (2-chloro-5-fluoropyrimidin-4-yl)(3-nitrophenyl)methanone in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A recent patent application (WO2023051234) describes the use of this compound as a key intermediate in the preparation of novel PROTAC molecules targeting oncogenic proteins. The researchers demonstrated that the pyrimidine core could effectively serve as a linker between the target-binding moiety and the E3 ligase-recruiting element, leading to the successful degradation of target proteins in cellular models. This application highlights the versatility of 1447216-91-2 in modern drug discovery approaches.

From a synthetic chemistry perspective, recent advancements have been made in the efficient production and purification of (2-chloro-5-fluoropyrimidin-4-yl)(3-nitrophenyl)methanone. A 2024 publication in Organic Process Research & Development reported an optimized synthetic route that improves yield and reduces the formation of byproducts. The new method employs a palladium-catalyzed coupling reaction under mild conditions, addressing previous challenges in the large-scale production of this compound. These process improvements are crucial for facilitating further research and potential commercialization of derivatives based on this scaffold.

Looking forward, the unique properties of (2-chloro-5-fluoropyrimidin-4-yl)(3-nitrophenyl)methanone continue to attract attention from both academic and industrial researchers. Ongoing studies are exploring its potential in areas beyond oncology, including neurodegenerative diseases and infectious diseases. The compound's ability to modulate multiple biological targets through its versatile scaffold positions it as a valuable tool for chemical biology research and drug discovery. As more structural and biological data become available, we anticipate seeing additional innovative applications of this molecule in the coming years.